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Compound of Interest

Compound Name: 4-Methylcyclohexene

Cat. No.: B165706

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations for the
handling and use of 4-Methylcyclohexene (CAS No. 591-47-9). The information is intended to
support risk assessment and the implementation of safe laboratory practices.

Chemical and Physical Properties

4-Methylcyclohexene is a colorless, volatile liquid with a citrus-like odor.[1] It is a cyclic olefin
used in organic synthesis, including as a precursor for more complex molecules and in the
synthesis of enantiomerically pure compounds.[1][2] Understanding its physical and chemical
properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties of 4-Methylcyclohexene
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Property Value Reference(s)
Molecular Formula C7Ha12 [11[3]
Molecular Weight 96.17 g/mol [3]
Appearance Colorless, clear liquid [2][3]

Odor Citrus-like [4]

Boiling Point 101 - 103 °C [1]12113]
Melting Point -121 °Cto-115.5°C [2][5]

Flash Point -7°Cto-1.1°C [1]

Density 0.799 - 0.805 g/mL at 25 °C [2][6]

Vapor Pressure

35.97 - 48 mbar at 20-25 °C

[7]

Solubility

Low solubility in water; soluble

in alcohol

[4]16]

Refractive Index

1.435-1.449 at 20 °C

Hazard Identification and Classification

4-Methylcyclohexene is classified as a hazardous substance with multiple risk factors that

necessitate careful handling and control measures.[3]

GHS Hazard Statements:[3][5]

e H225: Highly flammable liquid and vapor.

o H304: May be fatal if swallowed and enters airways.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation.
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The primary hazards associated with 4-Methylcyclohexene are its high flammability, risk of
aspiration if swallowed, and its irritant properties upon contact with skin, eyes, and the
respiratory system.[3]
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Diagram 1: Key Health and Safety Hazards of 4-Methylcyclohexene.

Health and Safety Measures
Handling and Storage

+ Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[3][8] Use
non-sparking tools and take precautionary measures against static discharge.[3][9] Avoid
contact with skin, eyes, and clothing.[9] Do not breathe vapors or mists.[3] Wash hands
thoroughly after handling.[3]
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Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames,
and other ignition sources.[3] Keep containers tightly closed.[3] Store under nitrogen for
long-term stability. Incompatible materials include strong oxidizing agents, strong acids, and
strong bases.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield that are tested and
approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and flame-retardant
antistatic protective clothing to prevent skin exposure.[3]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below
recommended exposure limits, a NIOSH/MSHA or European Standard EN 149 approved
respirator with a suitable filter (e.g., type ABEK) should be worn.[3]

First Aid Measures

« Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do.[3] Seek immediate medical
attention.[3]

Ingestion: Do NOT induce vomiting due to the risk of aspiration.[3] If the individual is
conscious, rinse their mouth with water. Seek immediate medical attention.[3][9]

Experimental Protocols for Safety Assessment

While specific toxicological data for 4-Methylcyclohexene is not extensively published, the
following are representative experimental protocols based on OECD guidelines for assessing

the key hazards identified.
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Flash Point Determination (e.g., Closed-Cup Method)

Objective: To determine the lowest temperature at which the vapor of the substance can ignite.

Methodology:

A sample of 4-Methylcyclohexene is placed in a closed-cup apparatus (e.g., Pensky-
Martens or Cleveland open-cup).

The sample is heated at a slow, constant rate.

A small flame is periodically introduced into the vapor space above the liquid.

The temperature at which a flash is observed is recorded as the flash point.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To assess the potential of 4-Methylcyclohexene to cause skin irritation or corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

» Test Substance Application: A small area of the animal's fur is clipped. 0.5 mL of undiluted 4-
Methylcyclohexene is applied to the clipped skin.

o Exposure: The test site is covered with a gauze patch and an occlusive dressing for a 4-hour
exposure period.

» Observation: After 4 hours, the dressing is removed, and the skin is gently cleansed. The
skin is then observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and
72 hours after patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system (e.g., Draize scale).

Accidental Release and Disposal
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Spill and Leak Procedures

In the event of a spill, the following workflow should be initiated:

Spill_Occurs

Evacuate_Area

Gemove_lgnition_Sourcesj

Ventilate_Area

Wear_PPE

Contain_Spill

Use inert absorbent material (e.g., sand, vermiculite)

Absorb_Material

Use non-sparking tools

Collect_Waste

Clean_Area

Dispose_Waste
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Diagram 2: General Workflow for Handling a Chemical Spill.

Waste Disposal

Dispose of 4-Methylcyclohexene and any contaminated materials in accordance with local,
state, and federal regulations.[3] Do not dispose of it down the drain.[3] Waste should be
handled as hazardous material and disposed of at an approved waste disposal plant.[3]

Conclusion

4-Methylcyclohexene is a valuable reagent in research and development, but its hazardous
properties require stringent safety protocols. A thorough understanding of its flammability,
irritancy, and aspiration toxicity, coupled with the consistent use of appropriate personal
protective equipment and adherence to safe handling and disposal procedures, is essential for
minimizing risks to personnel and the environment. Researchers, scientists, and drug
development professionals must ensure that all individuals handling this chemical are fully
aware of these considerations and are trained in emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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